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Experimental System / Condition
Reported IC50
Value

Endogenous FXa in human plasma (platelet-poor) 53 nM [1] [2] [3]

Endogenous FXa in rat plasma (platelet-poor) 32 nM [1] [2] [3]

In vitro reconstituted human prothrombinase complex (FXa, calcium, washed
platelets)

51 nM [1] [3]

Platelet-associated thrombin generation on injured rat aortas (in vivo model) 19 nM [1] [3]

Experimental Methodologies

The provided IC50 values were determined through established biochemical and in vivo pharmacological

assays.

Assay for Plasma IC50: The IC50 value of 53 nM in human plasma was measured by inhibiting

endogenous Factor Xa activity in platelet-poor human plasma [1] [2]. This type of assay evaluates
the drug's potency in a complex, physiologically relevant environment.

Assay for Prothrombinase Complex IC50: The IC50 of 51 nM was obtained from an in vitro
reconstituted prothrombinase complex. This system specifically included Factor Xa, calcium ions,

and washed platelets, directly measuring the inhibition of thrombin generation within the central
enzyme complex of blood coagulation [1] [3].
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In Vivo Model for Thrombin Generation: The lower IC50 of 19 nM in a rat model of balloon injury

reflects the potency of Letaxaban in blocking thrombin generation specifically on the surface of
injured blood vessels, demonstrating its efficacy in a living organism under pathological conditions [1]

[3].

Mechanism of Action and Therapeutic Context

Letaxaban functions by directly and selectively binding to the active site of Factor Xa, a key serine protease

at the convergence of the intrinsic and extrinsic coagulation pathways [1] [4].
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Figure 1: Mechanism of Letaxaban in the Coagulation Cascade. Letaxaban selectively inhibits Factor Xa,

preventing the conversion of prothrombin to thrombin and subsequent fibrin clot formation.

Drug Development Status

Letaxaban reached Phase 2 clinical trials for the prevention of venous thromboembolism in patients

undergoing total knee replacement and for the treatment of Acute Coronary Syndrome [1] [3]. Development

was discontinued after these trials, and the drug was not approved for market.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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